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  4. Ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate Ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445384-30-5
VCID: VC0460332
InChI: InChI=1S/C27H24ClFN4O3S/c1-2-35-27(34)24-21(14-37-26-16(12-30)11-15-7-4-3-5-10-20(15)33-26)36-25(32)17(13-31)22(24)23-18(28)8-6-9-19(23)29/h6,8-9,11,22H,2-5,7,10,14,32H2,1H3
SMILES: CCOC(=O)C1=C(OC(=C(C1C2=C(C=CC=C2Cl)F)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Molecular Formula: C27H24ClFN4O3S
Molecular Weight: 539g/mol

Ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate

CAS No.: 445384-30-5

Main Products

VCID: VC0460332

Molecular Formula: C27H24ClFN4O3S

Molecular Weight: 539g/mol

Ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate - 445384-30-5

CAS No. 445384-30-5
Product Name Ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Molecular Formula C27H24ClFN4O3S
Molecular Weight 539g/mol
IUPAC Name ethyl 6-amino-4-(2-chloro-6-fluorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C27H24ClFN4O3S/c1-2-35-27(34)24-21(14-37-26-16(12-30)11-15-7-4-3-5-10-20(15)33-26)36-25(32)17(13-31)22(24)23-18(28)8-6-9-19(23)29/h6,8-9,11,22H,2-5,7,10,14,32H2,1H3
Standard InChIKey ZALPPKPJLANZFR-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(OC(=C(C1C2=C(C=CC=C2Cl)F)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Canonical SMILES CCOC(=O)C1=C(OC(=C(C1C2=C(C=CC=C2Cl)F)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
PubChem Compound 3847487
Last Modified Nov 11 2021
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